Cas no 13361-32-5 (allyl cyanoacetate)

• Product Name: allyl cyanoacetate
• CAS No: 13361-32-5
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD00013817
• CID: 49193
• PubChem ID: 25919
• Update Time: 2025-04-18

allyl cyanoacetate Chemical and Physical Properties

Names and Identifiers

• allyl cyanoacetate
• Cyanoacetic acid allyl ester
• ALLYL CYANOACETATE CYANOACETIC ACID ALLYL ESTER
• cyano-aceticaci2-propenylester
• cyano-aceticaciallylester
• Acetic acid, cyano-, 2-propenyl ester
• allyl 2-cyanoacetate
• Prop-2-enylcyanoacetate
• prop-2-enyl 2-cyanoacetate
• ALLYL CYANOACETATE FOR SYNTHESIS
• Allyl cyanoacetate 98%
• NS00004745
• Z56896765
• Allyl cyanoacetate, 98%
• EC 236-423-4
• EN300-17162
• InChI=1/C6H7NO2/c1-2-5-9-6(8)3-4-7/h2H,1,3,5H
• UNII-6A64N945D8
• SCHEMBL338964
• D74895
• Allyl cyanoacetate, Lonza quality, >=99.0% (GC, KF)
• BRN 1905818
• AKOS000120678
• DTXSID1065425
• 13361-32-5
• Cyanoacetic acid, allyl ester
• MFCD00013817
• Acetic acid, 2-cyano-, 2-propen-1-yl ester
• ALLYLCYANOACETATE
• J-006417
• FT-0636877
• ACETIC ACID, CYANO-, ALLYL ESTER
• EINECS 236-423-4
• BS-43808
• CS-0089685
• prop-2-en-1-yl 2-cyanoacetate
• WXKCRCGKCOKJEF-UHFFFAOYSA-N
• SY032622
• cyanoacetic acid allylester
• 6A64N945D8
• DB-042191

• MDL： MFCD00013817
• Inchi： 1S/C6H7NO2/c1-2-5-9-6(8)3-4-7/h2H,1,3,5H2
• InChI Key： WXKCRCGKCOKJEF-UHFFFAOYSA-N
• SMILES： O(C(CC#N)=O)CC=C

Computed Properties

• Exact Mass: 125.04800
• Monoisotopic Mass: 125.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 50.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.065 g/mL at 25 °C(lit.)
• Melting Point: -40.0°C
• Boiling Point: 110 °C/20 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.443(lit.)
• PSA: 50.09000
• LogP: 0.62928
• Solubility: Not determined

allyl cyanoacetate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3276 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S28-S36/37/39-S45
• RTECS：AG3690000
• Hazardous Material Identification：
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from food raw materials
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Material Chemicals High Polymer Materials